Cas no 2228785-34-8 (tert-butyl N-2-(2-amino-1-hydroxyethyl)-5-methoxyphenylcarbamate)

• Product Name: tert-butyl N-2-(2-amino-1-hydroxyethyl)-5-methoxyphenylcarbamate
• CAS No: 2228785-34-8
• MF: C₁₄H₂₂N₂O₄
• MW: 282.335484027863
• CID: 6327010
• PubChem ID: 165621925
• Update Time: 2025-05-21

tert-butyl N-2-(2-amino-1-hydroxyethyl)-5-methoxyphenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-(2-amino-1-hydroxyethyl)-5-methoxyphenylcarbamate
• 2228785-34-8
• tert-butyl N-[2-(2-amino-1-hydroxyethyl)-5-methoxyphenyl]carbamate
• EN300-1890316

• Inchi： 1S/C14H22N2O4/c1-14(2,3)20-13(18)16-11-7-9(19-4)5-6-10(11)12(17)8-15/h5-7,12,17H,8,15H2,1-4H3,(H,16,18)
• InChI Key： BIYBLUDEIQJZAF-UHFFFAOYSA-N
• SMILES： O(C(NC1C=C(C=CC=1C(CN)O)OC)=O)C(C)(C)C

Computed Properties

• Exact Mass: 282.15795719g/mol
• Monoisotopic Mass: 282.15795719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 93.8Ų

Additional information on tert-butyl N-2-(2-amino-1-hydroxyethyl)-5-methoxyphenylcarbamate

Professional Introduction to Tert-butyl N-2-(2-amino-1-hydroxyethyl)-5-methoxyphenylcarbamate (CAS No. 2228785-34-8)

Ter-butyl N-2-(2-amino-1-hydroxyethyl)-5-methoxyphenylcarbamate, identified by its CAS number 2228785-34-8, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This compound belongs to the class of carbamates, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a tert-butyl group, an aminoethyl chain, and a methoxy-substituted phenyl ring, contribute to its unique chemical properties and biological interactions.

The synthesis and characterization of tert-butyl N-2-(2-amino-1-hydroxyethyl)-5-methoxyphenylcarbamate have been the subject of extensive research due to its promising pharmacological profile. Carbamates are known to exhibit a range of biological activities, including anticonvulsant, anti-inflammatory, and analgesic effects. The tert-butyl group in this compound enhances its stability and bioavailability, making it a valuable candidate for further development in drug design.

In recent years, there has been growing interest in the development of novel carbamate-based drugs due to their favorable pharmacokinetic properties. The methoxy-substituted phenyl ring in tert-butyl N-2-(2-amino-1-hydroxyethyl)-5-methoxyphenylcarbamate plays a crucial role in modulating its biological activity by influencing both electronic and steric factors. This substitution pattern has been shown to enhance binding affinity to various biological targets, making it an attractive scaffold for drug discovery.

The aminoethyl chain in this compound is another key feature that contributes to its versatility. This side chain can interact with biological targets through hydrogen bonding and other non-covalent interactions, thereby enhancing the compound's efficacy. The presence of both hydroxyl and amino groups in the side chain also makes it a potential candidate for further derivatization, allowing for the creation of analogs with enhanced pharmacological properties.

Recent studies have highlighted the importance of carbamates in the development of new therapeutic agents. For instance, research has demonstrated that carbamates can act as potent inhibitors of various enzymes involved in inflammatory pathways. The structure of tert-butyl N-2-(2-amino-1-hydroxyethyl)-5-methoxyphenylcarbamate suggests that it may have similar inhibitory effects on key enzymes such as COX-2 and LOX, which are implicated in the pathogenesis of inflammation.

The tert-butyl group not only enhances stability but also influences the solubility and metabolic fate of the compound. This can be particularly important in drug development, as it can affect how the drug is absorbed, distributed, metabolized, and excreted by the body. By optimizing these properties, researchers can improve the overall efficacy and safety profile of carbamate-based drugs.

In addition to its potential anti-inflammatory activity, tert-butyl N-2-(2-amino-1-hydroxyethyl)-5-methoxyphenylcarbamate has also been investigated for its possible role in neuroprotection. Studies have shown that carbamates can protect against neuronal damage caused by oxidative stress and excitotoxicity. The structural features of this compound make it a promising candidate for further exploration in this area.

The methoxy-substituted phenyl ring is particularly interesting from a structural perspective. This substitution pattern can influence both electronic and steric properties, which are critical factors in determining binding affinity to biological targets. By fine-tuning these properties through structural modifications, researchers can develop more effective drug candidates.

The aminoethyl chain provides another avenue for structural diversification. This side chain can be modified to enhance specific interactions with biological targets or to improve pharmacokinetic properties such as solubility and bioavailability. The hydroxyl and amino groups within this chain also offer opportunities for further derivatization, allowing for the creation of novel analogs with enhanced therapeutic potential.

The synthesis of tert-butyl N-2-(2-amino-1-hydroxyethyl)-5-methoxyphenylcarbamate involves multiple steps that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques have been employed to optimize these processes, resulting in more efficient production methods. These advancements are crucial for scaling up production and making this compound more accessible for further research and development.

The characterization of this compound has been carried out using state-of-the-art analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography. These methods provide detailed insights into the structure and purity of the compound, ensuring that it meets the stringent requirements for pharmaceutical applications.

In conclusion, tert-butyl N-2-(2-amino-1-hydroxyethyl)-5-methoxyphenylcarbamate (CAS No. 2228785-34-8) is a promising compound with significant potential in pharmaceutical research and development. Its unique structural features make it an attractive candidate for further exploration in various therapeutic areas, including anti-inflammation and neuroprotection. Continued research into this compound will likely lead to new insights into its mechanisms of action and potential applications in medicine.